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Menthoglycol as an Insect Repellent: A
Systematic Review and Comparison

A comprehensive analysis of published field trials reveals that Menthoglycol (p-Menthane-3,8-
diol or PMD) demonstrates comparable efficacy to leading synthetic insect repellents, offering a
plant-based alternative with significant protection against a variety of mosquito species. This
guide synthesizes findings from multiple studies, presenting a comparative analysis of
Menthoglycol against DEET, Picaridin, and IR3535, supported by experimental data and
detailed methodologies.

Menthoglycol, the active ingredient derived from the lemon eucalyptus plant (Corymbia
citriodora), has gained prominence as a biopesticide insect repellent.[1][2] Its efficacy has been
a subject of numerous field and laboratory studies to validate its performance alongside
traditionally used synthetic repellents.

Comparative Efficacy of Menthoglycol

Field trials have consistently shown that Menthoglycol provides a high level of protection
against various mosquito species. A 2006 study indicated that PMD is as effective as DEET
when used in similar quantities.[2] Formulations containing PMD have been shown to offer
protection for up to 6-8 hours, a duration that is comparable to that of DEET.[3]
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In a controlled field study conducted in the Everglades National Park, a 40% proprietary
formulation of PMD demonstrated a mean complete protection time of 3.8 hours and a mean
percent repellency of 89.2% against the black salt marsh mosquito (Ochlerotatus
taeniorhynchus).[4][5] In the same study, 25% DEET provided a longer complete protection
time of 5.6 hours and a higher repellency of 94.8%.[4][5]

The following tables summarize the quantitative data from various field trials, comparing the
performance of Menthoglycol with other common insect repellents.

Table 1: Comparison of Complete Protection Time (CPT) in Hours
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Repellent .
. . Mosquito
Active Concentration . CPT (hours) Study
. Species
Ingredient
Menthoglycol Ochlerotatus Barnard and Xue
40% ] 3.8 (x1.4)
(PMD) taeniorhynchus (2004)[41[5]
Ochlerotatus Barnard and Xue
DEET 25% _ 5.6 (x0.5)
taeniorhynchus (2004)[41[5]
Picaridin Ochlerotatus Barnard and Xue
25% _ 5.4 (+0.6)
(KBR3023) taeniorhynchus (2004)[41[5]
Ochlerotatus Barnard and Xue
IR3535 25% ] 3.0 (£1.0)
taeniorhynchus (2004)[41[5]
Mansonia
uniformis & Frances et al.
DEET 35% >5
Culex (2009)[6]
annulirostris
Mansonia
uniformis & Frances et al.
IR3535 7.5% 1
Culex (2009)[6]
annulirostris
) ] Frances et al.
DEET 40% Mixed species 7
(2014)[7]
Lemon
) ) ] Frances et al.
Eucalyptus Oil 32% Mixed species 3

(32% PMD)

(2014)[7]

Table 2: Comparison of Percent Repellency
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Repellent .
. . Mosquito Percent
Active Concentration ) Study
. Species Repellency (%)
Ingredient
Menthoglycol Ochlerotatus Barnard and Xue
40% ] 89.2 (£2.9)

(PMD) taeniorhynchus (2004)[41[5]

Ochlerotatus Barnard and Xue
DEET 25% _ 94.8 (+2.5)

taeniorhynchus (2004)[41[5]
Picaridin Ochlerotatus Barnard and Xue

25% _ 97.5 (+1.7)

(KBR3023) taeniorhynchus (2004)[41[5]

Ochlerotatus Barnard and Xue
IR3535 25% ] 88.6 (£3.2)

taeniorhynchus (2004)[41[5]

) ] Frances et al.
DEET 35% Mixed species >95% for 5 hours
(2009)[6]
) ) Frances et al.

IR3535 7.5% Mixed species >95% for 1 hour

(2009)[6]

Experimental Protocols

The data presented above are derived from field trials employing standardized methodologies
to assess repellent efficacy. A common approach is the human-landing catch method, where
volunteers expose treated and untreated limbs to mosquito populations in a controlled or
natural environment.

Key Methodological Components:

o Study Design: Field evaluations are often designed as randomized controlled trials. Human
subjects serve as bait, and different repellents are applied to their limbs. An untreated limb or
a limb treated with a placebo (e.g., ethanol) serves as a control.

o Repellent Application: A precise dose of the repellent formulation is applied evenly to a
defined area of the skin, typically the forearm or lower leg.
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» Mosquito Exposure: Volunteers are exposed to mosquitoes for a set duration at regular
intervals. The number of mosquitoes landing or attempting to bite on the treated and
untreated skin is recorded.

o Efficacy Assessment: Efficacy is measured in two primary ways:

o Complete Protection Time (CPT): The time from repellent application until the first
confirmed mosquito bite.

o Percent Repellency: The percentage reduction in mosquito landings on the treated skin
compared to the untreated control.

o Environmental Conditions: Factors such as temperature, humidity, wind speed, and the time
of day are recorded as they can influence mosquito activity and repellent performance.

« Statistical Analysis: The collected data are statistically analyzed to determine significant
differences in the performance of the tested repellents.

Visualizing the Research Process

To better understand the methodologies employed in these studies, the following diagrams
illustrate the typical workflow of a field trial and the process of a systematic review and meta-
analysis.
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Caption: Workflow of a typical field trial for evaluating insect repellent efficacy.
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Caption: Logical steps of a systematic review and meta-analysis process.
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Conclusion

The available evidence from field trials indicates that Menthoglycol is an effective insect
repellent, providing a level of protection that is often comparable to DEET and other synthetic
active ingredients. While some studies show DEET offering longer protection times,
Menthoglycol-based repellents provide a viable and effective alternative for consumers
seeking a plant-based option. Further large-scale, standardized field trials directly comparing
modern formulations of these active ingredients would be beneficial to provide more definitive
guidance for consumers and public health professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

